N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide

• IUPAC Name: N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide
• InChI: InChI=1S/C14H11F2N3O4S/c1-8-7-9(22-14(15)16)5-6-10(8)19-24(20,21)12-4-2-3-11-13(12)18-23-17-11/h2-7,14,19H,1H3
• InChI Key: ANWKNJQHMBQSSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(F)F)NS(=O)(=O)C2=CC=CC3=NON=C32
• Molecular Formula: C14H11F2N3O4S
• Molecular Weight: 355.32 g/mol

Description

N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide, also known as DBDS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DBDS is a sulfonamide-based fluorescent probe that has been extensively used in the analysis of biological systems.

Mechanism of Action

N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide is a fluorescent probe that works based on the principle of fluorescence resonance energy transfer (FRET). N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide is excited by light of a specific wavelength, and it emits light at a different wavelength. The emitted light is detected and measured to determine the concentration of the analyte. In the case of N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide, the analyte is ROS or pH changes in cells and tissues.
Biochemical and Physiological Effects:
N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide is a non-toxic compound that has no known side effects. It does not interfere with the normal physiological functions of cells and tissues. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide has been used in live-cell imaging studies to monitor the changes in ROS and pH in real-time.

Advantages and Limitations for Lab Experiments

N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide has several advantages in lab experiments. It is a highly sensitive and specific probe that can detect low concentrations of analytes in biological systems. It is easy to use and does not require any special equipment. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide can be used in a wide range of biological systems, including live cells, tissues, and organs.
However, there are also some limitations to the use of N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide in lab experiments. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide is a relatively expensive compound compared to other fluorescent probes. It has limited stability in aqueous solutions and can degrade over time. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide is also sensitive to environmental factors such as temperature and pH, which can affect its fluorescence properties.

Future Directions

There are several future directions for the use of N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide in scientific research. One possible direction is the development of new fluorescent probes based on the structure of N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide. These probes could have improved stability and sensitivity compared to N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide. Another direction is the use of N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide in the development of new diagnostic tools for the detection of ROS and pH changes in biological systems. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide could also be used in the development of new therapies for diseases that are associated with oxidative stress and pH imbalances.

Scientific Research Applications

N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide has been widely used as a fluorescent probe in various scientific research applications. It has been used in the analysis of biological systems such as cells, tissues, and organs. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide has been used to detect the presence of reactive oxygen species (ROS) in cells and tissues. It has also been used to monitor the pH changes in cells and tissues. N-[4-(difluoromethoxy)-2-methylphenyl]-2,1,3-benzoxadiazole-4-sulfonamide has been used to study the interactions between proteins and ligands in biological systems.